J 104129 fumarate
J 104129 fumarate
Brand Name:
Vulcanchem
CAS No.:
244277-89-2
VCID:
VC0005429
InChI:
InChI=1S/C24H36N2O2.C4H4O4/c1-19(2)9-8-16-26-17-14-22(15-18-26)25-23(27)24(28,21-12-6-7-13-21)20-10-4-3-5-11-20;5-3(6)1-2-4(7)8/h3-5,9-11,21-22,28H,6-8,12-18H2,1-2H3,(H,25,27);1-2H,(H,5,6)(H,7,8)/t24-;/m0./s1
SMILES:
CC(=CCCN1CCC(CC1)NC(=O)C(C2CCCC2)(C3=CC=CC=C3)O)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C24H36N2O2.C4H4O4
Molecular Weight:
500.63
J 104129 fumarate
CAS No.: 244277-89-2
Inhibitors
VCID: VC0005429
Molecular Formula: C24H36N2O2.C4H4O4
Molecular Weight: 500.63
| CAS No. | 244277-89-2 |
|---|---|
| Product Name | J 104129 fumarate |
| Molecular Formula | C24H36N2O2.C4H4O4 |
| Molecular Weight | 500.63 |
| IUPAC Name | but-2-enedioic acid;(2R)-2-cyclopentyl-2-hydroxy-N-[1-(4-methylpent-3-enyl)piperidin-4-yl]-2-phenylacetamide |
| Standard InChI | InChI=1S/C24H36N2O2.C4H4O4/c1-19(2)9-8-16-26-17-14-22(15-18-26)25-23(27)24(28,21-12-6-7-13-21)20-10-4-3-5-11-20;5-3(6)1-2-4(7)8/h3-5,9-11,21-22,28H,6-8,12-18H2,1-2H3,(H,25,27);1-2H,(H,5,6)(H,7,8)/t24-;/m0./s1 |
| SMILES | CC(=CCCN1CCC(CC1)NC(=O)C(C2CCCC2)(C3=CC=CC=C3)O)C.C(=CC(=O)O)C(=O)O |
| Synonyms | fumaric acid compound with (R,Z)-2-cyclopentyl-2-hydroxy-N-(1-(4-methylpent-3-en-1-yl)piperidin-4-yl)-2-phenylacetimidic acid (1:1) |
| PubChem Compound | 69831604 |
| Last Modified | Dec 19 2021 |
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